Cas no 330550-92-0 (2-chloro-N-cyclopentyl-5-nitropyrimidin-4-amine)

• Product Name: 2-chloro-N-cyclopentyl-5-nitropyrimidin-4-amine
• CAS No: 330550-92-0
• MF: C₉H₁₁ClN₄O₂
• MW: 242.6622402668
• MDL: MFCD07440225
• CID: 3158133
• PubChem ID: 7147253
• Update Time: 2025-10-29

2-chloro-N-cyclopentyl-5-nitropyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-5-nitro-pyrimidin-4-yl)-cyclopentyl-amine
• 2-chloro-N-cyclopentyl-5-nitropyrimidin-4-amine
• BDBM50461093
• CS-W004476
• WCBURNWVRFRXTK-UHFFFAOYSA-N
• F2124-0154
• DB-122125
• CHEMBL1241353
• 2-chloro-4-cyclopentylamino-5-nitropyrimidine
• SCHEMBL382894
• AKOS002663661
• 2-Chloro-N-cyclopentyl-5-nitro-pyrimidin-4-amine
• 330550-92-0
• (2-chloro-5-nitro-pyrimidine-4-yl)-cyclopentyl-amine
• (2-Chloro-5-nitropyrimidin-4-yl)cyclopentylamine
• EN300-238060
• 2-Chloro-4-(cyclopentylamino)-5-nitropyrimidine

• MDL： MFCD07440225
• Inchi： 1S/C9H11ClN4O2/c10-9-11-5-7(14(15)16)8(13-9)12-6-3-1-2-4-6/h5-6H,1-4H2,(H,11,12,13)
• InChI Key： WCBURNWVRFRXTK-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(=N1)NC1CCCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 242.0570533g/mol
• Monoisotopic Mass: 242.0570533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 83.6Ų

2-chloro-N-cyclopentyl-5-nitropyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-chloro-N-cyclopentyl-5-nitropyrimidin-4-amine

Comprehensive Guide to 2-Chloro-N-cyclopentyl-5-nitropyrimidin-4-amine (CAS No. 330550-92-0): Properties, Applications, and Market Insights

2-Chloro-N-cyclopentyl-5-nitropyrimidin-4-amine (CAS No. 330550-92-0) is a specialized nitropyrimidine derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the pyrimidine family, known for its versatile applications in drug discovery and material science. With the increasing demand for heterocyclic compounds in modern chemistry, this molecule has gained attention for its unique structural features and reactivity.

The molecular structure of 2-chloro-N-cyclopentyl-5-nitropyrimidin-4-amine combines three key functional groups: a chloro substituent at position 2, a nitro group at position 5, and a cyclopentylamine moiety at position 4. This combination creates a molecule with interesting electronic properties and multiple sites for chemical modification. Researchers are particularly interested in how these functional groups influence the compound's biological activity and physical-chemical properties.

Recent studies in medicinal chemistry have highlighted the importance of nitropyrimidine derivatives as potential building blocks for drug development. The presence of both electron-withdrawing (nitro) and electron-donating (amine) groups in 330550-92-0 makes it particularly valuable for creating structure-activity relationships in pharmaceutical research. Many scientists are exploring its use as an intermediate for kinase inhibitors or other targeted therapies.

In the field of agrochemical research, compounds like 2-chloro-N-cyclopentyl-5-nitropyrimidin-4-amine are being investigated for their potential as crop protection agents. The nitro and chloro groups present in the molecule may contribute to herbicidal or fungicidal activities, though extensive testing would be required to confirm any practical applications. This aligns with current industry trends toward developing more selective and environmentally friendly agricultural chemicals.

The synthesis of CAS 330550-92-0 typically involves multi-step organic reactions starting from basic pyrimidine precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing importance of sustainable practices in chemical manufacturing. Researchers are particularly interested in optimizing the yield and purity of this compound while minimizing waste generation.

From a market perspective, the demand for specialized pyrimidine derivatives like 2-chloro-N-cyclopentyl-5-nitropyrimidin-4-amine has been steadily increasing. Pharmaceutical and biotechnology companies are the primary consumers, followed by academic research institutions. The compound is typically supplied by fine chemical manufacturers in small to medium quantities, with purity levels ranging from 95% to 98% for most research applications.

Analytical characterization of 330550-92-0 involves standard techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the molecular structure and purity of the compound, which is crucial for research applications. Recent advances in analytical chemistry have made it possible to detect and quantify this compound at increasingly lower concentrations, opening new possibilities for its study.

Storage and handling of 2-chloro-N-cyclopentyl-5-nitropyrimidin-4-amine require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain stability. While not classified as highly hazardous, proper personal protective equipment should always be used when working with this or any other chemical substance.

Future research directions for CAS 330550-92-0 may include exploring its potential in material science applications, particularly in the development of organic electronic materials. The conjugated system of the pyrimidine ring combined with its substituents could offer interesting electronic properties for optoelectronic devices or organic semiconductors. This aligns with current scientific interest in developing new organic materials for energy applications.

For researchers considering working with 2-chloro-N-cyclopentyl-5-nitropyrimidin-4-amine, it's important to consult the latest scientific literature and safety data sheets. While the compound shows promise in various applications, thorough characterization and testing are essential before any practical uses can be established. The scientific community continues to explore the full potential of this interesting nitropyrimidine derivative.